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Compound of Interest

Compound Name: 3-Dimethylaminopropylamine

Cat. No.: B130723

An In-depth Technical Guide to 3-Dimethylaminopropylamine (DMAPA): Safety, Handling,
and Disposal

Abstract

This technical guide provides comprehensive safety, handling, and disposal protocols for 3-
Dimethylaminopropylamine (CAS No. 109-55-7), a crucial organic intermediate used in
various industrial and research applications. This document is intended for researchers,
scientists, and drug development professionals who handle this chemical. It outlines potential
hazards, provides detailed procedures for safe use, and offers clear guidelines for emergency
response and waste disposal, ensuring the safety of personnel and the environment.

Chemical Identification and Properties

3-Dimethylaminopropylamine, also known as DMAPA or N,N-Dimethyl-1,3-propanediamine,
is a colorless, clear liquid with a characteristic amine-like odor.[1][2][3] It is highly soluble in
water and many common organic solvents.[3][4]

Physical and Chemical Properties

The key physical and chemical properties of DMAPA are summarized in the table below for
easy reference.
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Property Value Citations
CAS Number 109-55-7 [1][2][3][5]
Molecular Formula C5H14N2 [3B1141[5]
Molecular Weight 102.18 g/mol [31[41[5]
Appearance Colorless, clear liquid [3]
Odor Amine-like [2][3]
Boiling Point 133 °C/271.4 °F @ 760 -
mmHg
Melting Point -60 °C /-76 °F [31141[5]
Flash Point 32°C/89.6 °F [3][5]
Specific Gravity 0.810 [5]

Vapor Pressure

8 mbar @ 20 °C

[5]

Water Solubility

Soluble

[3]4]

pH

12.7 (10% aqueous solution)

[5]

Autoignition Temp.

215°C /419 °F

[5]

Flammability Limits

Lower: 2.3%, Upper: 12.35%

[4]115]

log P (octanol/water)

-0.352

[5]

Hazard Identification and Toxicity

DMAPA is classified as a hazardous substance, presenting multiple risks including flammability,

corrosivity, and toxicity.[3][5] It is crucial to understand these hazards to ensure safe handling.

GHS Classification

o Flammable liquids: Category

3[5][6]

¢ Acute toxicity, Oral: Category 4[5]
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Acute toxicity, Dermal: Category 4[5]

Skin Corrosion/Irritation: Category 1B[5][6]

Serious Eye Damage/Eye Irritation: Category 1[5]

Skin Sensitization: Category 1[5]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[5]
Hazard Statements

e H226: Flammable liquid and vapor.[7]

e H302: Harmful if swallowed.[7]

e H311: Toxic in contact with skin.[7]

o H314: Causes severe skin burns and eye damage.[7]

e H317: May cause an allergic skin reaction.[7]

o H331: Toxic if inhaled.[7]

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond for DMAPA indicates the
following hazards:

¢ Health (Blue): 3 - Can cause serious or permanent injury.[8]
o Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.[8]

« Instability (Yellow): O - Normally stable, even under fire conditions.[8]
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NFPA 704 Hazard Diamond for DMAPA.

Toxicity Data

The following table summarizes key toxicity data from animal studies.
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Test Species Route Value Citations
LD50 Rat Oral 410 mg/kg [2][9]
922 -1,870
LD50 Rat (male) Oral [10]
mg/kg
: 1,500 - 1,640
LD50 Mice Oral [10]
mg/kg
_ >4.3mg/L (4
LC50 Rat Inhalation 9]
hours)
Skin Irritation Rabbit Dermal Corrosive [2]
Eye Irritation Rabbit Ocular Corrosive [2]

Experimental Protocols

Detailed experimental protocols for specific research applications involving 3-

Dimethylaminopropylamine are not available within the scope of safety and handling

datasheets. Researchers should develop specific standard operating procedures (SOPSs)

based on the safety information presented in this guide and their specific experimental design.

Handling and Storage Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The selection of PPE should be based on a

thorough risk assessment of the procedures to be performed.
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Required PPE for DMAPA Handling

Eye and Face Protection

Face Shield (8-inch minimum)

Skin and Body Protection

Respiratory Protection

NIOSH-Approved Respirator
(Full-face with organic vapor cartridges)

Chemical-Resistant Gloves
(e.g., Butyl rubber, Nitrile)

Chemical Safety Goggles
(EN 166 or 29 CFR 1910.133)

Chemical Apron Protective Clothing

Click to download full resolution via product page

Personal Protective Equipment (PPE) for handling DMAPA.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][5] A full face shield is also recommended.[3][11]

o Skin Protection: Wear appropriate protective gloves and a chemical apron or other protective
clothing to prevent skin exposure.[1] Contaminated clothing should not be allowed out of the
workplace.[2]

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
exposure limits, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements must be followed.[1] A NIOSH-approved full-face chemical
cartridge respirator with organic vapor cartridges is recommended.[8][12]

Engineering Controls

o Ventilation: Use only outdoors or in a well-ventilated area.[5] Facilities storing or utilizing this
material should be equipped with an eyewash facility and a safety shower.[1]

» Fire Safety: Use explosion-proof electrical, ventilating, and lighting equipment.[5] Keep away
from heat, sparks, open flames, and hot surfaces.[1][2][5] Ground and bond containers when
transferring material.[1] Use only non-sparking tools.[5]
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Storage Requirements

» Conditions: Store in a cool, dry, well-ventilated area designated as a flammables area.[1][5]
Keep containers tightly closed when not in use.[1][2] The product is hygroscopic and will
absorb moisture from the air.[13]

e Incompatible Materials: Keep away from acids, strong oxidizing agents, acid chlorides,
carbon dioxide, copper, zinc, and lead.[5][11][13]

First Aid and Emergency Procedures

Immediate medical attention is required for all exposure incidents.[5]

Exposure Occurs

Eye Contact Skin Contact Inhalation

’Immediately remove all contaminated clothing and shoes.

Rinse mouth with water.
Drink 2-4 cups of water or milk.

l l |

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Seek Immediate Medical Attention

Move victim to fresh air.

Immediately flush with water for at least 15-30 minutes.

Remove contact lenses if possible. Flush skin with plenty of water for at least 15 minutes.

DO NOT induce vomiting.

Click to download full resolution via product page

First aid workflow for exposure to DMAPA.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1][5] Wash the area with soap and water.[2] Get
medical aid immediately.[1]

 Inhalation: Remove from exposure and move to fresh air immediately.[2] If not breathing,
give artificial respiration.[1] If breathing is difficult, give oxygen. Do not use mouth-to-mouth
resuscitation.[1] Get medical aid immediately.[1]

e Ingestion: Do NOT induce vomiting.[1][2] If the victim is conscious and alert, rinse their
mouth and give 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an
unconscious person.[2] Get medical aid immediately.[1]

Spill and Disposal Protocols
Accidental Release Measures

In the event of a spill, follow the "Three C's": Control, Contain, and Clean.[14]
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Spill Detected

1. Control & Evacuate
Isolate spill area (at least 50m).
Evacuate unnecessary personnel.

'

2. Remove Ignition Sources
Turn off flames, sparks, and equipment.

'

3. Wear Appropriate PPE
(Full-face respirator, gloves, protective suit)

l

4. Ensure Adequate Ventilation

'

5. Contain Spill
Use inert absorbent material (sand, earth, vermiculite).
Do not let product enter drains.

l

6. Collect Residue
Use non-sparking tools to place material in a suitable container for disposal.

'

7. Decontaminate Area
Wash surfaces with a strong soap and water solution.

'

8. Dispose of Waste
Follow hazardous waste regulations.

Click to download full resolution via product page

Logical workflow for DMAPA spill cleanup.
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o Immediate Actions: Isolate the spill or leak area for at least 50 meters (150 feet) in all
directions.[8][12] Evacuate unnecessary personnel and eliminate all ignition sources.[2][9]

» Containment: Use proper personal protective equipment.[2] Contain the spill using an inert
absorbent material such as vermiculite, sand, or earth.[1] Prevent the spill from entering
drains or waterways.[2]

o Cleanup: Use a spark-proof tool to collect the absorbed material and place it in a suitable,
closed container for disposal.[1][5] For small spills, absorbent paper can be used.[8][12]

o Decontamination: After the material has been removed, wash any contaminated surfaces
with a strong soap and water solution.[8][12]

Waste Disposal

e Regulations: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[5] Disposal must be in accordance with all applicable
federal, state, and local environmental regulations.[9][15]

 RCRA Classification: DMAPA waste is classified under RCRA as D001 (Ignitable waste) and
D002 (Corrosive waste).[9]

e Procedure: Dispose of contents and containers to an approved waste disposal plant or a
licensed facility.[5][15] Do not discharge into waterways or sewer systems.[15] Empty
containers retain product residue and can be dangerous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130723#3-dimethylaminopropylamine-safety-
handling-and-disposal-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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